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Compound of Interest

Compound Name: Methyl alpha-cyanocinnamate

Cat. No.: B170538

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl a-cyanocinnamate, a derivative of cinnamic acid, is a versatile organic compound with
significant potential in various scientific and industrial fields. Its unique chemical structure,
featuring a conjugated system with cyano and ester functional groups, imparts a range of
interesting physical and chemical properties. This technical guide provides a comprehensive
overview of methyl a-cyanocinnamate, covering its core physical and chemical characteristics,
spectroscopic profile, synthesis, and exploration of its potential biological activities. The
information is curated to be a valuable resource for researchers, chemists, and professionals
involved in drug discovery and material science.

Physicochemical Properties

Methyl a-cyanocinnamate is a solid at room temperature. Its key physical and chemical
properties are summarized in the tables below for easy reference and comparison.

Table 1: General and Physical Properties of Methyl a-
Cyanocinnamate
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Property Value Reference
methyl (2E)-2-cyano-3-
IUPAC Name [1][2]
phenylprop-2-enoate
Methyl 2-cyano-3-
henylacrylate,
Synonyms prenylacty ) ) [2][3]
Benzalcyanoacetic acid methyl
ester
CAS Number 3695-84-9 [11[21[3114]
Molecular Formula C11HoNO:2 [1112113114]
Molecular Weight 187.19 g/mol [11[3]114]
Melting Point 93 °C [31141[5]
Boiling Point 317.8 °C at 760 mmHg [2][3]
Density 1.169 g/cm3 [2][3]
Flash Point 148.6 °C [2][3]
Appearance White to off-white solid/powder  [6]
Soluble in acetone, methyl
- ethyl ketone, nitromethane,
Solubility )
and dichloromethane.[7]
Insoluble in water.[8]
Under inert gas (nitrogen or
Storage [31[4]

Argon) at 2-8°C

Table 2: Computed Properties of Methyl a-

Cyanocinnamate
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Property Value Reference
XLogP3 2.1 [3]
Hydrogen Bond Donor Count 0 [3]
Hydrogen Bond Acceptor

C:;untg p 3 3]
Rotatable Bond Count 3 [3]

Exact Mass 187.06332853 g/mol [3]
Monoisotopic Mass 187.06332 Da 9]
Topological Polar Surface Area  50.1 A2 [3]

Heavy Atom Count 14 [3]

Spectroscopic Data

The structural features of methyl a-cyanocinnamate have been elucidated through various
spectroscopic techniques.

Infrared (IR) Spectroscopy

The IR spectrum of methyl a-cyanocinnamate displays characteristic absorption bands
corresponding to its functional groups. The strong, sharp band for the nitrile group (C=N)
stretching vibration is typically observed in the range of 2240-2260 cm~*. The carbonyl group
(C=0) of the a,B-unsaturated ester gives rise to an intense absorption between 1700 and 1750
cm~1[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are crucial for confirming the structure and stereochemistry of
methyl a-cyanocinnamate.

e 1H NMR: The proton NMR spectrum would show signals for the aromatic protons of the
phenyl group, a singlet for the vinylic proton, and a singlet for the methyl ester protons. The
chemical shifts and coupling constants are consistent with the (E)-stereochemistry.
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e 13C NMR: The carbon NMR spectrum reveals distinct signals for the carbonyl carbon, the
nitrile carbon, the carbons of the double bond, the aromatic carbons, and the methyl ester
carbon. The chemical shifts are influenced by the electron-withdrawing nature of the cyano
and ester groups and the conjugation with the phenyl ring.[1] For instance, the nitrile carbon
appears around 116.24 ppm, while the carbonyl carbon resonates further downfield.[1]

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight of methyl a-cyanocinnamate. The electron
ionization (EI) mass spectrum typically shows a molecular ion peak [M]* at m/z 187.[1]
Characteristic fragmentation patterns, including the loss of the methoxy group or the entire
ester functionality, can be observed, providing further structural information.[1]

Chemical Properties and Reactivity
Methyl a-cyanocinnamate's reactivity is dictated by its functional groups and the conjugated

system.

» Knoevenagel Condensation: It is synthesized via the Knoevenagel condensation of
benzaldehyde and methyl cyanoacetate.[2] This reaction is a cornerstone for the formation of
the C=C double bond in this molecule.

e Hydrolysis: The ester group can be hydrolyzed to the corresponding carboxylic acid, a-
cyanocinnamic acid, under acidic or basic conditions.[1]

o Polymerization: The activated double bond allows methyl a-cyanocinnamate to participate in
polymerization reactions, making it a monomer for the synthesis of functional polymers.[1]

o Copolymerization: It can be copolymerized with other monomers like styrene to create
copolymers with unique properties.[1]

Experimental Protocols
Synthesis of Methyl a-Cyanocinnamate via Knoevenagel
Condensation

This protocol is a representative example based on the principles of the Knoevenagel
condensation.
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Materials:

Benzaldehyde

Methyl cyanoacetate

A basic catalyst (e.g., piperidine, potassium nickel(ll) phosphonitride)[2]

A suitable solvent (e.g., ethanol, toluene)

Apparatus for reflux and distillation
Procedure:

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
benzaldehyde (1 equivalent) and methyl cyanoacetate (1 equivalent) in the chosen solvent.

e Add a catalytic amount of the basic catalyst to the solution.

» Heat the reaction mixture to reflux and monitor the reaction progress using Thin Layer
Chromatography (TLC).

e Upon completion, cool the reaction mixture to room temperature.
* Remove the solvent under reduced pressure.

e The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol)
or by column chromatography on silica gel.
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Fig. 1: Knoevenagel condensation for the synthesis of Methyl a-Cyanocinnamate.

Purification by Recrystallization

Procedure:

» Dissolve the crude methyl a-cyanocinnamate in a minimum amount of a hot solvent (e.g.,

ethanol).
 Allow the solution to cool slowly to room temperature.
» Further cool the solution in an ice bath to maximize crystal formation.
o Collect the crystals by vacuum filtration.
e Wash the crystals with a small amount of cold solvent.

» Dry the purified crystals in a vacuum oven.

Analytical Characterization Workflow
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A typical workflow for the analytical characterization of synthesized methyl a-cyanocinnamate is
outlined below.

Synthesized Product

1. Thin Layer Chromatography (TLC)
- Purity Check
- Reaction Monitoring

y

2. Melting Point Determination
- Purity Assessment

y

3. FT-IR Spectroscopy
- Functional Group Identification
(C=N, C=0, C=C)

l

4. NMR Spectroscopy
- 1H and 3C NMR

- Structural Elucidation
- Stereochemistry

l

5. Mass Spectrometry
- Molecular Weight Confirmation
- Fragmentation Analysis

:

6. HPLC Analysis
- Quantitative Purity Determination

Pure Methyl a-Cyanocinnamate
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Fig. 2: A standard workflow for the analytical characterization of Methyl a-Cyanocinnamate.

Applications and Biological Activity

Methyl a-cyanocinnamate is a valuable intermediate in organic synthesis and has potential
applications in material science and drug discovery.

¢ Organic Synthesis: It serves as a precursor for the synthesis of various heterocyclic
compounds and other complex organic molecules.[1]

o Material Science: Its ability to undergo polymerization makes it a candidate for the
development of specialty polymers and materials.[1]

o Potential Biological Activity:

o Antitumor Properties: While direct studies on methyl a-cyanocinnamate are limited, related
cinnamic acid derivatives have been investigated for their potential antitumor activities.[1]
The proposed mechanisms for related compounds often involve the induction of apoptosis
and inhibition of cell proliferation.[10][11]

o Antifungal Properties: Some cyanoacrylate derivatives have shown antifungal activity.[1]
The mechanism of action for similar compounds can involve the disruption of the fungal
cell membrane and the generation of reactive oxygen species.[9][12]

It is important to note that the biological activities of methyl a-cyanocinnamate itself require
more extensive investigation to elucidate the specific mechanisms and signaling pathways
involved.

Conclusion

Methyl a-cyanocinnamate is a compound of significant interest due to its versatile chemical
nature and potential applications. This technical guide has provided a detailed overview of its
physical and chemical properties, spectroscopic data, a representative synthetic protocol, and
a summary of its known and potential applications. The structured presentation of data in tables
and the visualization of key processes aim to facilitate a deeper understanding and further
research into this promising molecule for professionals in the fields of chemistry, material
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science, and drug development. Further exploration into its biological activities and the

underlying signaling pathways is warranted to fully realize its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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